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Compound of Interest

Compound Name:
4-Bromo-N1-ethylbenzene-1,2-

diamine

Cat. No.: B2936291 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromo-N1-ethylbenzene-1,2-
diamine, a key building block in organic synthesis, particularly for the development of novel

pharmaceutical compounds and other bioactive molecules. This document details its chemical

properties, commercial availability, and provides insights into its synthesis and potential

applications.

Chemical Properties and Commercial Availability
4-Bromo-N1-ethylbenzene-1,2-diamine, with the CAS Number 334829-62-8, is a substituted

aromatic diamine. Its structure features a benzene ring substituted with a bromine atom, an

amino group, and an ethylamino group at adjacent positions. This arrangement of functional

groups makes it a versatile intermediate for the synthesis of a variety of heterocyclic

compounds.

Table 1: Physicochemical Properties of 4-Bromo-N1-ethylbenzene-1,2-diamine
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Property Value Reference

CAS Number 334829-62-8 [1]

Molecular Formula C₈H₁₁BrN₂ [1]

Molecular Weight 215.09 g/mol [1]

IUPAC Name
4-bromo-N1-ethylbenzene-1,2-

diamine
[1]

Purity Typically ≥95% [1]

A number of chemical suppliers offer 4-Bromo-N1-ethylbenzene-1,2-diamine for research

and development purposes. The table below lists some of the commercial sources for this

compound.

Table 2: Commercial Suppliers of 4-Bromo-N1-ethylbenzene-1,2-diamine

Supplier Purity Available Quantities

BLDpharm Custom Inquire

Sigma-Aldrich ≥95% Inquire

Advanced ChemBlocks 95.00% Inquire

Fluorochem ≥95% Inquire

Synthesis and Purification
While specific, detailed industrial synthesis protocols for 4-Bromo-N1-ethylbenzene-1,2-
diamine are proprietary, a general synthetic approach can be inferred from the synthesis of the

related and well-documented compound, 4-bromo-o-phenylenediamine. The synthesis of this

analog typically involves the bromination of o-phenylenediamine.

A common laboratory-scale synthesis of 4-bromo-o-phenylenediamine proceeds via the

reaction of o-phenylenediamine with a brominating agent in a suitable solvent. One

documented method involves the use of bromine in acetic acid.
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Illustrative Experimental Protocol: Synthesis of 4-
bromo-o-phenylenediamine
The following is a representative protocol for the synthesis of the parent compound, 4-bromo-o-

phenylenediamine, which can be adapted for the synthesis of the N-ethylated derivative.

Reaction Scheme:

o-phenylenediamine

4-bromo-o-phenylenediamineBr₂

Acetic Acid

 

4-Bromo-N1-ethylbenzene-1,2-diamine

Cyclization Reaction
(e.g., with an aldehyde or carboxylic acid)

Brominated Benzimidazole Intermediate

Cross-Coupling Reaction
(e.g., Suzuki, Heck, Buchwald-Hartwig)

Final Drug Candidate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide to 4-Bromo-N1-ethylbenzene-
1,2-diamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2936291#commercial-suppliers-of-4-bromo-n1-
ethylbenzene-1-2-diamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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